2/'-(5/'/'-phosphoribosyl)-5/'-adenosine monophosphate
2/'-(5/'/'-phosphoribosyl)-5/'-adenosine monophosphate
2'-(5-phosphoribosyl)-5'-AMP is an AMP-sugar in which the 2'-hydroxy group of AMP carries a 5-phospho-beta-D-ribosyl substituent. Monomer unit of poly(ADP-Rib) [poly(adenosine diphosphate ribose)].
Brand Name:
Vulcanchem
CAS No.:
15720-01-1
VCID:
VC0101917
InChI:
InChI=1S/C15H23N5O14P2/c16-12-7-13(18-3-17-12)20(4-19-7)14-11(9(22)6(32-14)2-31-36(27,28)29)34-15-10(23)8(21)5(33-15)1-30-35(24,25)26/h3-6,8-11,14-15,21-23H,1-2H2,(H2,16,17,18)(H2,24,25,26)(H2,27,28,29)/t5-,6-,8-,9-,10-,11-,14-,15+/m1/s1
SMILES:
C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)O)O)OC4C(C(C(O4)COP(=O)(O)O)O)O)N
Molecular Formula:
C15H23N5O14P2
Molecular Weight:
559.32 g/mol
2/'-(5/'/'-phosphoribosyl)-5/'-adenosine monophosphate
CAS No.: 15720-01-1
Main Products
VCID: VC0101917
Molecular Formula: C15H23N5O14P2
Molecular Weight: 559.32 g/mol
| CAS No. | 15720-01-1 |
|---|---|
| Product Name | 2/'-(5/'/'-phosphoribosyl)-5/'-adenosine monophosphate |
| Molecular Formula | C15H23N5O14P2 |
| Molecular Weight | 559.32 g/mol |
| IUPAC Name | [(2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-4-[(2S,3R,4S,5R)-3,4-dihydroxy-5-(phosphonooxymethyl)oxolan-2-yl]oxy-3-hydroxyoxolan-2-yl]methyl dihydrogen phosphate |
| Standard InChI | InChI=1S/C15H23N5O14P2/c16-12-7-13(18-3-17-12)20(4-19-7)14-11(9(22)6(32-14)2-31-36(27,28)29)34-15-10(23)8(21)5(33-15)1-30-35(24,25)26/h3-6,8-11,14-15,21-23H,1-2H2,(H2,16,17,18)(H2,24,25,26)(H2,27,28,29)/t5-,6-,8-,9-,10-,11-,14-,15+/m1/s1 |
| Standard InChIKey | BHIWBSNWEZIHHL-ZQSHOCFMSA-N |
| Isomeric SMILES | C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)O)O)O[C@H]4[C@@H]([C@@H]([C@H](O4)COP(=O)(O)O)O)O)N |
| SMILES | C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)O)O)OC4C(C(C(O4)COP(=O)(O)O)O)O)N |
| Canonical SMILES | C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)O)O)OC4C(C(C(O4)COP(=O)(O)O)O)O)N |
| Description | 2'-(5-phosphoribosyl)-5'-AMP is an AMP-sugar in which the 2'-hydroxy group of AMP carries a 5-phospho-beta-D-ribosyl substituent. Monomer unit of poly(ADP-Rib) [poly(adenosine diphosphate ribose)]. |
| Synonyms | 2'-(5''-phosphoribosyl)-5'-adenosine monophosphate 2-(5''-phosphoribosyl)-5'-AMP ribosyladenosine 5',5''-bis(phosphate) |
| PubChem Compound | 3080702 |
| Last Modified | Nov 11 2021 |
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